Cas no 1071152-05-0 ((5-Chloro-2-fluorophenyl)(methyl)sulfane)

• Product Name: (5-Chloro-2-fluorophenyl)(methyl)sulfane
• CAS No: 1071152-05-0
• MF: C₇H₆ClFS
• MW: 176.638943195343
• CID: 5074931
• PubChem ID: 91880725
• Update Time: 2026-03-01

(5-Chloro-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-fluorophenyl)(methyl)sulfane
• (5-Chloro-2-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C7H6ClFS/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3
• InChI Key： PDZVUMODZQWQTH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)SC)F

Computed Properties

• Exact Mass: 175.9862772g/mol
• Monoisotopic Mass: 175.9862772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (5-Chloro-2-fluorophenyl)(methyl)sulfane

Comprehensive Overview of (5-Chloro-2-fluorophenyl)(methyl)sulfane (CAS No. 1071152-05-0)

(5-Chloro-2-fluorophenyl)(methyl)sulfane, with the CAS number 1071152-05-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl methyl sulfides, which are known for their versatile applications in synthetic chemistry. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like (5-Chloro-2-fluorophenyl)(methyl)sulfane has surged due to their unique properties, such as improved metabolic stability and bioavailability. These characteristics are particularly relevant in the development of new-generation pharmaceuticals and crop protection agents. Researchers are increasingly exploring the potential of this compound in drug discovery and material science, aligning with the growing interest in sustainable chemistry and green synthesis methods.

The structural features of CAS 1071152-05-0 make it a subject of interest in medicinal chemistry. The chloro and fluoro groups contribute to its electron-withdrawing effects, which can influence the binding affinity of potential drug candidates. This has led to its use in the design of enzyme inhibitors and receptor modulators, addressing key challenges in targeted therapy. Additionally, its compatibility with cross-coupling reactions has expanded its utility in polymer chemistry and nanomaterial fabrication.

From an industrial perspective, (5-Chloro-2-fluorophenyl)(methyl)sulfane is often discussed in the context of high-value chemical intermediates. Its synthesis typically involves palladium-catalyzed reactions or nucleophilic substitution, which are topics frequently searched by chemists and engineers. The compound's stability under various conditions also makes it a candidate for scale-up production, a critical factor for manufacturers aiming to meet the demands of global supply chains.

Environmental and safety considerations are also paramount when working with CAS 1071152-05-0. While the compound is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry trend toward responsible chemical management and regulatory compliance, topics that are highly searched by professionals in the field.

In summary, (5-Chloro-2-fluorophenyl)(methyl)sulfane (CAS No. 1071152-05-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes and reactivity profile continue to drive innovation across multiple scientific disciplines, making it a compound of enduring interest in both academic and industrial settings.